Cas no 2138084-60-1 (1-(2-Cyclobutylpyrimidin-4-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(2-Cyclobutylpyrimidin-4-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2138084-60-1
• MF: C₁₃H₁₇N₃O₂
• MW: 247.292982816696
• CID: 5792289
• PubChem ID: 165834448
• Update Time: 2025-06-08

1-(2-Cyclobutylpyrimidin-4-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138084-60-1
• EN300-1154199
• 1-(2-cyclobutylpyrimidin-4-yl)pyrrolidine-3-carboxylic acid
• 1-(2-Cyclobutylpyrimidin-4-yl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C13H17N3O2/c17-13(18)10-5-7-16(8-10)11-4-6-14-12(15-11)9-2-1-3-9/h4,6,9-10H,1-3,5,7-8H2,(H,17,18)
• InChI Key： KSDXRZIDTJQQPN-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C2=CC=NC(C3CCC3)=N2)C1)=O

Computed Properties

• Exact Mass: 247.132076794g/mol
• Monoisotopic Mass: 247.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.3Ų

Additional information on 1-(2-Cyclobutylpyrimidin-4-yl)pyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-(2-Cyclobutylpyrimidin-4-yl)pyrrolidine-3-carboxylic acid (CAS No. 2138084-60-1)

In the rapidly evolving field of pharmaceutical and agrochemical research, 1-(2-Cyclobutylpyrimidin-4-yl)pyrrolidine-3-carboxylic acid (CAS No. 2138084-60-1) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrimidine and pyrrolidine backbone, is gaining attention for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's cyclobutyl moiety is a key feature that contributes to its stability and binding affinity, making it a promising candidate for the development of novel therapeutics. Recent studies have explored its role in modulating enzymatic activity, particularly in the context of kinase inhibitors, a hot topic in oncology research. With the growing demand for precision medicine, 1-(2-Cyclobutylpyrimidin-4-yl)pyrrolidine-3-carboxylic acid is being investigated for its potential to address unmet medical needs in diseases such as cancer and autoimmune disorders.

From a synthetic chemistry perspective, the preparation of 1-(2-Cyclobutylpyrimidin-4-yl)pyrrolidine-3-carboxylic acid involves multi-step organic reactions, including cycloaddition and cross-coupling techniques. These methods are often optimized for yield and purity, which are critical for industrial-scale production. The compound's carboxylic acid functional group also offers opportunities for further derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for 1-(2-Cyclobutylpyrimidin-4-yl)pyrrolidine-3-carboxylic acid. This aligns with the global push toward sustainable practices in chemical manufacturing. Topics such as catalyst efficiency and solvent reduction are frequently discussed in forums and publications, reflecting the industry's commitment to minimizing environmental impact.

Another area of interest is the compound's potential in agrochemical applications. Its structural motifs are being studied for their ability to interact with plant enzymes, offering new avenues for crop protection and yield enhancement. As the agricultural sector faces challenges from climate change and pesticide resistance, innovative solutions like 1-(2-Cyclobutylpyrimidin-4-yl)pyrrolidine-3-carboxylic acid could play a pivotal role in sustainable farming.

For those searching for CAS No. 2138084-60-1 suppliers or 1-(2-Cyclobutylpyrimidin-4-yl)pyrrolidine-3-carboxylic acid synthesis protocols, it's important to note that the compound is typically available through specialized chemical vendors. Quality assurance, including HPLC purity and NMR verification, is essential when sourcing this material for research purposes.

In summary, 1-(2-Cyclobutylpyrimidin-4-yl)pyrrolidine-3-carboxylic acid represents a versatile and promising compound with broad applications across multiple industries. Its unique structure and functional groups make it a valuable building block for future innovations in medicine, agriculture, and materials science. As research continues to uncover its full potential, this compound is poised to become a cornerstone in the development of next-generation solutions.